Cas no 83413-07-4 (2-Methylimidazole-d3 (~90%))

• Product name: 2-Methylimidazole-d3 (~90%)
• CAS No: 83413-07-4
• MF: C₄H₆N₂
• MW: 85.1223254203796
• CID: 4659777
• PubChem ID: 13001457

2-Methylimidazole-d3 (~90%) Chemical and Physical Properties

Names and Identifiers

• 2-(methyl-d3)-1H-imidazole
• 2-Methylimidazole-d3 (~90%)
• [2H3]-2-Methylimidazole
• 2-(Methyl-d3)-imidazole
• 83413-07-4
• 2-Methylimidazole-d3
• AKOS015944151
• trideuteriomethyl imidazole
• F92466

• Inchi： 1S/C4H6N2/c1-4-5-2-3-6-4/h2-3H,1H3,(H,5,6)/i1D3
• InChI Key： LXBGSDVWAMZHDD-FIBGUPNXSA-N
• SMILES： C1(C([2H])([2H])[2H])NC=CN=1

Computed Properties

• Exact Mass: 85.071928438g/mol
• Monoisotopic Mass: 85.071928438g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 0.2

Experimental Properties

• Melting Point: 129 - 137°C

2-Methylimidazole-d3 (~90%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles